![molecular formula C7H14ClNO B6176330 rac-(1R,4R,5R)-5-methyl-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride CAS No. 2550997-07-2](/img/no-structure.png)
rac-(1R,4R,5R)-5-methyl-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride
Overview
Description
Rac-(1R,4R,5R)-5-methyl-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride, or simply rac-MBAH, is an organic compound belonging to the class of bicyclic molecules. It is a chiral molecule, meaning it exists in two mirror image forms, and it has been studied extensively in the scientific community due to its potential applications in medicinal chemistry and drug design. This article will discuss the synthesis method of rac-MBAH, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Mechanism of Action
The mechanism of action of rac-MBAH is not fully understood, however, it is believed to interact with proteins and enzymes in the body in a manner similar to other chiral molecules. It is thought to bind to specific receptors in the body and alter their activity, resulting in physiological changes. The exact mechanism of action of rac-MBAH is still being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-MBAH are not fully understood. However, it has been shown to interact with proteins and enzymes in the body, resulting in changes in enzyme activity and protein folding. In addition, rac-MBAH has been shown to have an effect on the activity of certain receptors in the body, resulting in changes in physiological processes.
Advantages and Limitations for Lab Experiments
The use of rac-MBAH in laboratory experiments has several advantages. First, it is a relatively simple compound to synthesize, making it easy to obtain in large quantities. Second, it is a chiral molecule, meaning it can be used to study the effects of chirality on drug activity and pharmacokinetics. Finally, it has been studied extensively in the scientific community, making it an ideal compound for laboratory experiments.
The main limitation of using rac-MBAH in laboratory experiments is its lack of specificity. Due to its chemical structure, it is not able to bind to specific receptors in the body, meaning it cannot be used to study the effects of specific drugs on specific receptors. In addition, its mechanism of action is still not fully understood, making it difficult to predict its effects in laboratory experiments.
Future Directions
The potential applications of rac-MBAH are vast, and there are a number of future directions for research. First, further studies are needed to better understand the mechanism of action of rac-MBAH and its effects on biochemical and physiological processes. Second, further research is needed to explore the potential applications of rac-MBAH in drug design and medicinal chemistry. Third, further studies are needed to explore the potential applications of rac-MBAH in biochemistry and protein folding. Finally, further research is needed to explore the potential applications of rac-MBAH in other areas, such as materials science and nanotechnology.
Synthesis Methods
Rac-MBAH is synthesized through a method known as the Horner-Wadsworth-Emmons reaction. This reaction involves the addition of a phosphonate group to an aldehyde, resulting in a cyclic compound. The reaction is typically carried out in a two-step process, with the first step involving the addition of a phosphonate group to an aldehyde and the second step involving the oxidation of the resulting cyclic compound to form rac-MBAH. The reaction is generally carried out in the presence of a base, such as sodium hydroxide, and is typically performed at room temperature.
Scientific Research Applications
Rac-MBAH has been used in a variety of scientific research applications, including medicinal chemistry, drug design, and biochemistry. In medicinal chemistry, rac-MBAH has been used to study the effects of chiral molecules on drug activity and pharmacokinetics. In drug design, rac-MBAH has been used to study the effects of chiral molecules on drug binding and selectivity. In biochemistry, rac-MBAH has been used to study the effects of chiral molecules on enzyme activity and protein folding.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4R,5R)-5-methyl-2-azabicyclo[2.2.1]heptan-5-ol hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, followed by the introduction of a hydroxyl group and a methyl group at specific positions on the ring system. The final step involves the formation of a hydrochloride salt of the product.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Methylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium borohydride", "Sodium chloride", "Methanol", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a catalyst to form a bicyclic intermediate.", "Step 2: The bicyclic intermediate is reacted with methylamine in the presence of hydrochloric acid to introduce a methyl group at the 5-position of the ring system.", "Step 3: The resulting intermediate is treated with sodium hydroxide to form the hydroxyl group at the 5-position of the ring system.", "Step 4: The product is then treated with sodium borohydride to reduce the carbonyl group to a hydroxyl group.", "Step 5: The product is then treated with hydrochloric acid to form the hydrochloride salt of the final product.", "Step 6: The product is purified using a combination of methanol, ethyl acetate, and diethyl ether, followed by recrystallization from water." ] } | |
CAS RN |
2550997-07-2 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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